An In-depth Technical Guide to Lipid 114: Structure, Properties, and Applications in siRNA Delivery
An In-depth Technical Guide to Lipid 114: Structure, Properties, and Applications in siRNA Delivery
For Researchers, Scientists, and Drug Development Professionals
Introduction
Chemical Structure and Physicochemical Properties
Lipid 114, with the CAS number 2714482-25-2, is characterized by an ethanolamine (B43304) headgroup and two hydrophobic tails containing ester linkages.[1] The presence of the ionizable amine and the biodegradable ester bonds are key structural features that contribute to its efficacy and safety profile. The ionizable amine, with a pKa of approximately 6.8, allows for a pH-dependent charge, which is crucial for both siRNA encapsulation at low pH and payload release in the endosomal compartment of target cells.[2] The ester bonds are designed to be hydrolytically cleaved, facilitating the metabolism and clearance of the lipid from the body, thereby reducing potential long-term toxicity.[1]
A summary of the key chemical and physical properties of Lipid 114 is presented in Table 1.
Table 1: Physicochemical Properties of Lipid 114
| Property | Value | Reference |
| IUPAC Name | heptadecan-9-yl 8-((2-hydroxyethyl)(6-oxo-6-(octyloxy)hexyl)amino)octanoate | N/A |
| CAS Number | 2714482-25-2 | [1] |
| Molecular Formula | C42H83NO5 | [1] |
| Molecular Weight | 682.1 g/mol | [1] |
| pKa | ~6.8 | [2] |
| Solubility | Soluble in Ethanol (B145695), DMSO, DMF | [1] |
| Storage Temperature | -20°C | [1] |
Experimental Protocols
The following sections detail the general experimental protocols for the synthesis of Lipid 114, the formulation of Lipid 114-containing lipid nanoparticles for siRNA delivery, and their application in relevant in vitro and in vivo models. It is important to note that while these protocols are based on established methodologies, specific parameters may require optimization for individual experimental setups.
Synthesis of Lipid 114
While a detailed, step-by-step synthesis protocol for Lipid 114 is not publicly available, its structure suggests a multi-step synthesis involving the following key chemical transformations:
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Esterification: The two hydrophobic tails are likely attached to the central amine core via esterification reactions. This would involve reacting a di-acid or di-acyl chloride with the corresponding fatty alcohols (octanol and heptadecan-9-ol).
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Amine Alkylation: The ethanolamine headgroup is likely introduced through an alkylation reaction with the secondary amine of the lipid backbone.
A generalized workflow for the synthesis is depicted below.
Caption: A generalized workflow for the synthesis of Lipid 114.
Formulation of Lipid 114 siRNA-LNP
Lipid nanoparticles encapsulating siRNA are typically formulated using a microfluidic mixing technique. This method allows for the rapid and controlled mixing of a lipid-containing organic phase with an aqueous phase containing the siRNA, leading to the spontaneous self-assembly of LNPs.
Materials:
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Lipid 114
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Helper lipids (e.g., cholesterol, DSPC)
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PEG-lipid (e.g., DMG-PEG 2000)
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siRNA targeting a gene of interest (e.g., IL-1β)
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Ethanol
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Aqueous buffer (e.g., citrate (B86180) buffer, pH 4.0)
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Dialysis cassettes
Protocol:
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Preparation of Lipid Stock Solution: Dissolve Lipid 114, helper lipids, and PEG-lipid in ethanol at a specific molar ratio. The exact ratios should be optimized for the specific application.
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Preparation of siRNA Solution: Dissolve the siRNA in an aqueous buffer (e.g., 50 mM citrate buffer, pH 4.0).
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Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssemblr) to mix the lipid-ethanol solution and the siRNA-aqueous solution at a defined flow rate ratio.
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Dialysis: Dialyze the resulting LNP suspension against a physiological buffer (e.g., PBS, pH 7.4) to remove ethanol and non-encapsulated siRNA.
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Characterization: Characterize the formulated LNPs for size, polydispersity index (PDI), zeta potential, and siRNA encapsulation efficiency.
Caption: Workflow for the formulation of Lipid 114 siRNA-LNPs.
In Vitro siRNA Transfection of RAW 264.7 Macrophages
Materials:
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RAW 264.7 macrophage cell line
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Complete culture medium (e.g., DMEM with 10% FBS)
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Lipid 114 siRNA-LNPs
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Lipopolysaccharide (LPS)
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Reagents for RNA extraction and qRT-PCR
Protocol:
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Cell Seeding: Seed RAW 264.7 cells in a multi-well plate at a density that will result in 70-80% confluency at the time of transfection.
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Cell Stimulation (Optional): To mimic an inflammatory state, cells can be pre-treated with LPS (e.g., 100 ng/mL) for a specific duration before transfection.
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Transfection: Add the Lipid 114 siRNA-LNPs to the cells at various concentrations.
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Incubation: Incubate the cells for a specified period (e.g., 24-48 hours) to allow for LNP uptake and siRNA-mediated gene silencing.
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Gene Expression Analysis: Harvest the cells, extract total RNA, and perform qRT-PCR to quantify the mRNA levels of the target gene (e.g., IL-1β) relative to a housekeeping gene.
In Vivo Evaluation in a Mouse Model of Acute Liver Failure
A common model for studying acute liver failure is the induction of liver injury in mice using a combination of lipopolysaccharide (LPS) and D-galactosamine (D-GalN).
Materials:
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C57BL/6 mice
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LPS
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D-Galactosamine
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Lipid 114 siRNA-LNPs
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Saline solution
Protocol:
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Animal Acclimatization: Acclimate the mice to the laboratory conditions for at least one week before the experiment.
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Induction of Acute Liver Failure: Co-administer LPS and D-GalN via intraperitoneal injection to induce acute liver injury.
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LNP Administration: Administer the Lipid 114 siRNA-LNPs (or a control) intravenously at a specific time point relative to the induction of liver failure.
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Monitoring and Sample Collection: Monitor the mice for clinical signs of distress. At a predetermined endpoint, collect blood and liver tissue for analysis.
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Analysis:
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Serum Analysis: Measure serum levels of liver enzymes (e.g., ALT, AST) to assess liver damage.
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Gene and Protein Expression: Analyze the expression of the target gene (e.g., IL-1β) in the liver tissue at both the mRNA and protein levels.
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Histopathology: Perform histological analysis of liver sections to evaluate the extent of tissue damage and inflammation.
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Biological Application and Signaling Pathway
Lipid 114 has been effectively utilized to deliver siRNA targeting the pro-inflammatory cytokine Interleukin-1β (IL-1β) to macrophages. In inflammatory conditions such as LPS-induced acute liver failure, macrophages are key contributors to the inflammatory cascade through the production of IL-1β.
The signaling pathway leading to IL-1β production in macrophages upon LPS stimulation is primarily mediated by the activation of the transcription factor NF-κB.
